Cas no 1697332-87-8 (4-Chloro-2-(3,4-dihydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-Chloro-2-(3,4-dihydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 1697332-87-8
• MF: C₈H₉ClN₂O₃S
• MW: 248.686659574509
• CID: 5706764
• PubChem ID: 106670044
• Update Time: 2023-10-15

4-Chloro-2-(3,4-dihydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725447
• 1697332-87-8
• 4-Chloro-2-(3,4-dihydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde
• CID 106670044
• 5-Thiazolecarboxaldehyde, 4-chloro-2-(3,4-dihydroxy-1-pyrrolidinyl)-

• Inchi： 1S/C8H9ClN2O3S/c9-7-6(3-12)15-8(10-7)11-1-4(13)5(14)2-11/h3-5,13-14H,1-2H2
• InChI Key： OWBZHZSKUMTRFC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1CC(C(C1)O)O

Computed Properties

• Exact Mass: 248.0022410g/mol
• Monoisotopic Mass: 248.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.723±0.06 g/cm3(Predicted)
• Boiling Point: 447.0±55.0 °C(Predicted)
• pka: 13.51±0.40(Predicted)